Cas no 1396852-86-0 (methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate)

• Product Name: methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate
• CAS No: 1396852-86-0
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 6424883
• PubChem ID: 71781287
• Update Time: 2025-10-30

methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate
• OOGRJDGPJNKKRA-UHFFFAOYSA-N
• methyl 4-[pyridin-3-ylmethyl(2-thiophen-2-ylethyl)carbamoyl]benzoate
• VU0523899-1
• methyl 4-{[(pyridin-3-yl)methyl][2-(thiophen-2-yl)ethyl]carbamoyl}benzoate
• methyl 4-((pyridin-3-ylmethyl)(2-(thiophen-2-yl)ethyl)carbamoyl)benzoate
• 1396852-86-0
• AKOS024522444
• F5854-1787

• Inchi： 1S/C21H20N2O3S/c1-26-21(25)18-8-6-17(7-9-18)20(24)23(12-10-19-5-3-13-27-19)15-16-4-2-11-22-14-16/h2-9,11,13-14H,10,12,15H2,1H3
• InChI Key： OOGRJDGPJNKKRA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)N(CC2=CC=CN=C2)CCC2SC=CC=2)C=C1

Computed Properties

• Exact Mass: 380.11946368g/mol
• Monoisotopic Mass: 380.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate

Comprehensive Overview of Methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate (CAS No. 1396852-86-0)

The compound Methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate (CAS No. 1396852-86-0) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining pyridine and thiophene moieties, makes it a promising candidate for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugates, which are critical in modern therapeutic development.

One of the key features of Methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate is its hybrid aromatic system, which enhances its binding affinity to biological targets. The presence of both pyridinyl and thienyl groups allows for versatile interactions with enzymes and receptors, making it a valuable tool in medicinal chemistry. Recent studies have explored its role in modulating protein-protein interactions, a hot topic in drug development due to its implications in treating complex diseases like cancer and neurodegenerative disorders.

In addition to its pharmaceutical potential, CAS No. 1396852-86-0 is also being investigated for its applications in organic electronics. The thiophene component is known for its electron-rich properties, which are essential for designing conductive polymers and optoelectronic materials. With the growing demand for sustainable energy solutions, researchers are keen on leveraging such compounds to develop next-generation solar cells and OLEDs.

The synthesis of Methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to optimize its production. This aligns with the broader trend in green chemistry, where minimizing waste and improving efficiency are top priorities for both academia and industry.

From a commercial perspective, the demand for CAS No. 1396852-86-0 is expected to rise as its applications expand. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical and electronic applications. Quality control measures, such as HPLC and NMR spectroscopy, are critical to ensuring the compound's consistency and performance in end-use scenarios.

In summary, Methyl 4-{(pyridin-3-yl)methyl2-(thiophen-2-yl)ethylcarbamoyl}benzoate represents a versatile and high-value compound with broad implications across multiple industries. Its unique chemical properties and adaptability make it a focal point for ongoing research, particularly in areas like drug discovery and renewable energy technologies. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.